Cas no 861960-58-9 (2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-)
861960-58-9 structure
Product Name:2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-
CAS No:861960-58-9
MF:C17H14F3NO2S
MW:353.358773708344
CID:1844570
Update Time:2024-11-26
2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-
- 2-Thiophenecarboxylic acid, 4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)-
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- Inchi: 1S/C17H14F3NO2S/c1-16(2,3)10-6-4-9(5-7-10)12-11(8-21)14(17(18,19)20)24-13(12)15(22)23/h4-7H,1-3H3,(H,22,23)
- InChI Key: IEKNNRQNPQYALN-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)SC(C(F)(F)F)=C(C#N)C=1C1=CC=C(C(C)(C)C)C=C1
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 417.4±45.0 °C(Predicted)
- pka: 2.35±0.10(Predicted)
2-Thiophenecarboxylic acid,4-cyano-3-[4-(1,1-dimethylethyl)phenyl]-5-(trifluoromethyl)- Related Literature
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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